Cas no 2228149-94-6 ({1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol)
{1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol
- 2228149-94-6
- EN300-1822123
- {1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol
-
- Inchi: 1S/C10H14N2O/c1-8-5-12-9(6-11-8)4-10(7-13)2-3-10/h5-6,13H,2-4,7H2,1H3
- InChI Key: ULKDSBVTMAGYQJ-UHFFFAOYSA-N
- SMILES: OCC1(CC2C=NC(C)=CN=2)CC1
Computed Properties
- Exact Mass: 178.110613074g/mol
- Monoisotopic Mass: 178.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46Ų
{1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822123-0.05g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 0.05g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-0.1g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 0.1g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-0.25g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 0.25g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-0.5g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 0.5g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-1.0g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1822123-2.5g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 2.5g |
$2351.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-5.0g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1822123-10.0g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1822123-1g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 1g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1822123-5g |
{1-[(5-methylpyrazin-2-yl)methyl]cyclopropyl}methanol |
2228149-94-6 | 5g |
$3479.0 | 2023-09-19 |
{1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol
Introduction to {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol (CAS No. 2228149-94-6)
{1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol, also known by its CAS number 2228149-94-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a methylpyrazine moiety, making it a promising candidate for various therapeutic applications.
The molecular structure of {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol consists of a cyclopropyl ring attached to a methanol group, with a 5-methylpyrazine substituent. The cyclopropyl ring is known for its high reactivity due to the strain in the three-membered ring, while the pyrazine moiety imparts significant electronic and steric properties. These features collectively contribute to the compound's potential biological activities and pharmacological properties.
Recent studies have explored the pharmacological potential of {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol in various disease models. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Additionally, {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol has been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant infections.
In the context of cancer research, {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol has shown promise as an antiproliferative agent. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol could be further developed as a potential anticancer drug.
The pharmacokinetic properties of {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring its efficacy and safety in vivo. Further optimization of these properties through chemical modifications may enhance its therapeutic potential.
Clinical trials are currently underway to evaluate the safety and efficacy of {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, {1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol (CAS No. 2228149-94-6) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and promising biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to unravel its full potential, paving the way for innovative treatments in various medical fields.
2228149-94-6 ({1-(5-methylpyrazin-2-yl)methylcyclopropyl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)